Ortho-Hydroxy Atorvastatin Lactone

• CAS No.: 163217-74-1
• Product Name: Ortho-Hydroxy Atorvastatin Lactone
• Molecular Formula: C33H33FN2O5
• Molecular Weight: 556.6 g/mol
• IUPAC Name: 5-(4-fluorophenyl)-1-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-N-(2-hydroxyphenyl)-4-phenyl-2-propan-2-ylpyrrole-3-carboxamide
• Standard InChI: InChI=1S/C33H33FN2O5/c1-20(2)31-30(33(40)35-26-10-6-7-11-27(26)38)29(21-8-4-3-5-9-21)32(22-12-14-23(34)15-13-22)36(31)17-16-25-18-24(37)19-28(39)41-25/h3-15,20,24-25,37-38H,16-19H2,1-2H3,(H,35,40)/t24-,25-/m1/s1
• Standard InChIKey: MNECBMZJZFGTIK-JWQCQUIFSA-N
• Isomeric SMILES: CC(C)C1=C(C(=C(N1CC[C@@H]2C[C@H](CC(=O)O2)O)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5O
• SMILES: CC(C)C1=C(C(=C(N1CCC2CC(CC(=O)O2)O)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5O
• Canonical SMILES: CC(C)C1=C(C(=C(N1CCC2CC(CC(=O)O2)O)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5O
• Appearance: Off-White to Pale Yellow Solid
• Melting Point: 96-102°C
• Description: Ortho-Hydroxy Atorvastatin Lactone is metabolite of Atorvastatin, a selective, competitive inhibitor of HMG-CoA reductase.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 2-Hydroxy Atorvastatin Lactone(EP); Atorvastatin 2-Hydroxy Lactone; 5-(4-Fluorophenyl)-N-(2-hydroxyphenyl)-2-(1-methylethyl)-4-phenyl-1-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1H-pyrrole-3-carboxamide; O-Hydroxy Atorvastatin Lactone
• PubChem Compound: 10650434
• Last Modified: Nov 11 2021